Cas no 1261835-18-0 (4-(Difluoromethyl)-3-nitrotoluene)

• Product Name: 4-(Difluoromethyl)-3-nitrotoluene
• CAS No: 1261835-18-0
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4985866
• Update Time: 2025-10-18

4-(Difluoromethyl)-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-nitrotoluene

• Inchi： 1S/C8H7F2NO2/c1-5-2-3-6(8(9)10)7(4-5)11(12)13/h2-4,8H,1H3
• InChI Key： QCNKBANYJHQIJR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Additional information on 4-(Difluoromethyl)-3-nitrotoluene

Research Brief on 4-(Difluoromethyl)-3-nitrotoluene (CAS: 1261835-18-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-(Difluoromethyl)-3-nitrotoluene (CAS: 1261835-18-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and relevance in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 4-(Difluoromethyl)-3-nitrotoluene as a key intermediate in the development of novel therapeutic agents. The presence of the difluoromethyl and nitro groups in the toluene backbone imparts distinct electronic and steric properties, making it a valuable scaffold for the design of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of this compound.

In terms of biological activity, preliminary investigations suggest that 4-(Difluoromethyl)-3-nitrotoluene exhibits promising inhibitory effects against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed potent activity against the epidermal growth factor receptor (EGFR), a well-known target in cancer therapy. The difluoromethyl group was found to enhance binding affinity and metabolic stability, underscoring its importance in drug design.

Furthermore, the compound's potential as a precursor for the synthesis of fluorinated pharmaceuticals has been explored. Fluorinated compounds are increasingly sought after in drug development due to their ability to improve pharmacokinetic properties, such as bioavailability and half-life. Recent work has highlighted the utility of 4-(Difluoromethyl)-3-nitrotoluene in the synthesis of fluorinated analogs of existing drugs, offering a pathway to enhanced therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and application of 4-(Difluoromethyl)-3-nitrotoluene. Issues such as regioselectivity in further functionalization and potential toxicity profiles of its derivatives require further investigation. Ongoing research is addressing these limitations through computational modeling and structure-activity relationship (SAR) studies, aiming to optimize the compound's utility in drug development.

In conclusion, 4-(Difluoromethyl)-3-nitrotoluene (CAS: 1261835-18-0) represents a versatile and promising building block in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration in the development of novel therapeutics. Future research should focus on expanding its applications, improving synthetic routes, and evaluating its safety profile to fully realize its potential in the pharmaceutical industry.